Cas no 704-14-3 (5-Methoxy-2-nitrophenol)

• Product Name: 5-Methoxy-2-nitrophenol
• CAS No: 704-14-3
• MF: C₇H₇NO₄
• MW: 169.134782075882
• MDL: MFCD00100932
• CID: 563290
• PubChem ID: 219635
• Update Time: 2025-06-14

5-Methoxy-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-nitrophenol
• Phenol,5-methoxy-2-nitro-
• 2-hydroxy-4-methoxynitrobenzene
• 2-nitro-5-methoxyphenol
• 3-Hydroxy-4-nitroanisole
• 3-methoxy-6-nitro-phenol
• 5-methoxy-2-nitro-phenol
• Methyl-(4-nitro-3-hydroxy-phenyl)-aether
• 3-Methoxy-6-nitrophenol
• NSC 1167
• Phenol, 5-methoxy-2-nitro-
• NSC1167
• PubChem22230
• 2-hydroxy4-methoxynitrobenzene
• NRTULWPODYLFOJ-UHFFFAOYSA-N
• EBD48386
• 2-hydroxy-4-methoxy-1-nitrobenzene
• SBB008609
• BBL03424
• AM20041049
• TQ53BN6LHX
• AKOS005173960
• SY022012
• 704-14-3
• FT-0620560
• DTXSID20277212
• A836876
• (6-METHOXY-2-OXO-2,3-DIHYDRO-1H-INDOL-3-YL)-ACETICACID
• EN300-67418
• J-517684
• NSC-1167
• 5-Methoxy-2-nitrophenol, 98%
• Z1079458544
• CS-W000056
• InChI=1/C7H7NO4/c1-12-5-2-3-6(8(10)11)7(9)4-5/h2-4,9H,1H
• BP-21382
• BB 0258090
• AQ-776/40236565
• SCHEMBL1852678
• MFCD00100932
• ALBB-013791
• STL412013
• DTXCID70228370
• BBL034248
• DB-008466
• 2-Hydroxy-4-methoxynitrobenzene; 2-Nitro-5-methoxyphenol; 3-Methoxy-6-nitrophenol; NSC 1167

• MDL： MFCD00100932
• Inchi： 1S/C7H7NO4/c1-12-5-2-3-6(8(10)11)7(9)4-5/h2-4,9H,1H3
• InChI Key： NRTULWPODYLFOJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 169.03800
• Monoisotopic Mass: 169.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.3
• Surface Charge: 0
• Tautomer Count: 4

Experimental Properties

• Color/Form: Light yellow powder.
• Density: 1.367
• Melting Point: 94-95 ºC
• Boiling Point: 285.5°C at 760 mmHg
• Refractive Index: 1.5830 (rough estimate)
• PSA: 75.28000
• LogP: 1.83220
• Solubility: Not determined

5-Methoxy-2-nitrophenol Security Information

• Signal Word：Danger
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P310; P321; P332+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Hazard Category Code： 37/38-41-36/37/38
• Safety Instruction： S26; S36; S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R37/38; R41; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 5-Methoxy-2-nitrophenol

Comprehensive Analysis of 5-Methoxy-2-nitrophenol (CAS No. 704-14-3): Properties, Applications, and Industry Insights

5-Methoxy-2-nitrophenol (CAS No. 704-14-3) is an organic compound belonging to the class of nitrophenol derivatives. This yellow crystalline solid is widely recognized for its unique chemical properties, including a molecular formula of C₇H₇NO₄ and a molecular weight of 169.14 g/mol. The presence of both methoxy and nitro functional groups on the phenolic ring contributes to its distinct reactivity, making it valuable in synthetic chemistry and industrial applications.

In recent years, 5-Methoxy-2-nitrophenol has gained attention due to its role as a key intermediate in the synthesis of dyes, pharmaceuticals, and agrochemicals. Researchers and manufacturers frequently search for "5-Methoxy-2-nitrophenol synthesis," "CAS 704-14-3 applications," and "nitrophenol derivatives in organic chemistry," reflecting its growing relevance. The compound’s solubility in organic solvents like ethanol and acetone, coupled with its melting point of 80–82°C, makes it versatile for laboratory and industrial use.

From an environmental perspective, 5-Methoxy-2-nitrophenol has been studied for its biodegradability and potential eco-friendly applications. Queries such as "green chemistry alternatives for nitrophenols" and "sustainable synthesis of 704-14-3" highlight the demand for greener production methods. Advances in catalytic reduction techniques have enabled more efficient conversion of this compound into less toxic derivatives, aligning with global sustainability goals.

The pharmaceutical industry utilizes 5-Methoxy-2-nitrophenol as a building block for active pharmaceutical ingredients (APIs). Its structural features allow for modifications that enhance drug efficacy, particularly in antimicrobial and anti-inflammatory agents. Popular search terms like "5-Methoxy-2-nitrophenol in drug discovery" and "CAS 704-14-3 pharmacological uses" underscore its significance in medicinal chemistry. Recent studies also explore its potential in photodynamic therapy, a cutting-edge cancer treatment approach.

Analytical techniques such as HPLC, GC-MS, and NMR are commonly employed to characterize 5-Methoxy-2-nitrophenol, ensuring purity and consistency for industrial applications. Laboratories often inquire about "analytical methods for nitrophenol detection" and "704-14-3 spectral data," emphasizing the need for precise quality control. Regulatory compliance, including REACH and FDA guidelines, further drives the demand for high-purity grades of this compound.

In the dye industry, 5-Methoxy-2-nitrophenol serves as a precursor for azo dyes, which are widely used in textiles and printing. Searches for "nitrophenol-based dyes" and "eco-friendly dye intermediates" reflect shifting consumer preferences toward sustainable products. Innovations in dye synthesis have reduced wastewater contamination, addressing environmental concerns associated with traditional dye manufacturing processes.

Future research directions for 5-Methoxy-2-nitrophenol include exploring its electrochemical properties for energy storage applications and optimizing its synthetic routes to minimize waste. Keywords like "704-14-3 in renewable energy" and "scalable nitrophenol production" indicate emerging trends. Collaborative efforts between academia and industry are expected to unlock new possibilities for this multifunctional compound.